A brief review on thermally induced oxidation and oxidative etching of thin MoS2 crystals
Physical Chemistry Chemical Physics Pub Date: 2023-04-13 DOI: 10.1039/D3CP00421J
Abstract
Thin and single MoS2 flakes have already been employed in the world of flexible nanoelectronics, particularly in sensing, optoelectronics and energy harvesting. This review article briefly summarizes the recent advancements in the research on thermally induced oxidation and oxidative etching of such MoS2 crystals. Various temperature regimes are discussed along with the proposed mechanistic insights into respective oxidation and etching processes. The methods utilized to detect any surface-remaining minute amounts of Mo oxides are also mentioned.
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